Cas no 1330752-53-8 (N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide)

• Product Name: N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide
• CAS No: 1330752-53-8
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 5149231
• Update Time: 2025-05-19

N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide
• N-(5-Bromo-[1,6]naphthyridin-2-yl)-acetamide

• Inchi： 1S/C10H8BrN3O/c1-6(15)13-9-3-2-7-8(14-9)4-5-12-10(7)11/h2-5H,1H3,(H,13,14,15)
• InChI Key： KQDKUAAUEPFAPW-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=C(NC(C)=O)N=C2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.7
• Topological Polar Surface Area: 54.9

Additional information on N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide

Introduction to N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide (CAS No. 1330752-53-8)

N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide (CAS No. 1330752-53-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 5-position of the naphthyridine ring and an acetamide functional group at the 2-position contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The chemical structure of N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide can be described as a fused bicyclic system consisting of a pyridine ring connected to a pyrimidine ring. The bromine atom at the 5-position enhances the electrophilicity of the molecule, facilitating various chemical reactions such as cross-coupling reactions, which are commonly employed in drug discovery processes. Additionally, the acetamide group introduces a polar moiety that can interact with biological targets, potentially influencing the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Research studies have highlighted the potential of naphthyridines as inhibitors of enzymes involved in cancer progression, such as kinases and proteases. Specifically, N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide has been investigated for its ability to modulate these enzymatic targets, which could lead to the development of novel anticancer agents.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of naphthyridine can exhibit significant inhibitory activity against certain kinases by binding to their active sites. The bromine substituent in N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide was found to enhance binding affinity through electrostatic interactions with conserved residues in the kinase pocket. This finding underscores the importance of structural optimization in developing high-affinity kinase inhibitors.

The acetamide group in N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide also plays a crucial role in determining its solubility and bioavailability. Acetamides are known to improve water solubility, which is essential for drug formulation and delivery. This property makes N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide a promising candidate for further development into an oral or injectable therapeutic agent.

Beyond its potential applications in oncology, N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide has also been explored for its antimicrobial properties. Preliminary studies have shown that certain naphthyridine derivatives can inhibit the growth of resistant bacterial strains by interfering with essential bacterial processes. The bromine atom's ability to participate in hydrogen bonding interactions with bacterial enzymes suggests that this compound may disrupt bacterial metabolism or DNA replication.

The synthesis of N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized naphthyridine precursors followed by acetylation to introduce the acetamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core with high efficiency.

In conclusion, N-(5-Bromo-1,6-naphthyridin-2-yl)acetamide (CAS No. 1330752-53-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases, particularly cancer and infections caused by resistant bacteria. Ongoing research efforts are focused on optimizing its chemical structure and evaluating its biological activity to bring forth new treatment options for patients worldwide.